Cas no 654075-36-2 (Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI))

Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI) structure
654075-36-2 structure
Product Name:Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI)
CAS No:654075-36-2
MF:C7H5BFNO2
MW:164.929505109787
CID:961859
PubChem ID:45090349
Update Time:2025-04-19

Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI)
    • (4-ethynyl-2-fluoropyridin-3-yl)boronic acid
    • DTXSID90666598
    • Boronic acid,(4-ethynyl-2-fluoro-3-pyridinyl)-(9ci)
    • starbld0019156
    • 654075-36-2
    • Inchi: 1S/C7H5BFNO2/c1-2-5-3-4-10-7(9)6(5)8(11)12/h1,3-4,11-12H
    • InChI Key: XQVMKQOHZPGXFT-UHFFFAOYSA-N
    • SMILES: FC1C(B(O)O)=C(C#C)C=CN=1

Computed Properties

  • Exact Mass: 165.0397367g/mol
  • Monoisotopic Mass: 165.0397367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

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